5-(Chloromethyl)-1-ethyl-1H-1,2,3-triazole

• Molecular Formula: C5H8ClN3
• Molecular Weight: 145.59 g/mol
• SMILES: CCN1C(=CN=N1)CCl
• InChI: InChI=1S/C5H8ClN3/c1-2-9-5(3-6)4-7-8-9/h4H,2-3H2,1H3
• InChIKey: NBARMCNHMBEJNB-UHFFFAOYSA-N

5-(Chloromethyl)-1-ethyl-1H-1,2,3-triazole (CAS 1393575-49-9) is a small-molecule heterocyclic building block featuring a 1,2,3-triazole core with a reactive chloromethyl substituent at the 5-position and an ethyl group at N1. The 1,2,3-triazole ring is most commonly synthesized via the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a prototypical 'click' reaction that affords high regioselectivity and functional group tolerance [3.0.CO;2-4" target="_blank">1].

5-(Chloromethyl)-1-ethyl-1H-1,2,3-triazole: A Versatile Click Chemistry Building Block for Medicinal Chemistry and Covalent Probe Development

5-(Chloromethyl)-1-ethyl-1H-1,2,3-triazole (CAS 1393575-49-9) is a small-molecule heterocyclic building block featuring a 1,2,3-triazole core with a reactive chloromethyl substituent at the 5-position and an ethyl group at N1 . The 1,2,3-triazole ring is most commonly synthesized via the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a prototypical 'click' reaction that affords high regioselectivity and functional group tolerance [1]. This compound serves as a key synthetic intermediate for constructing more elaborate triazole-containing molecules with potential applications in medicinal chemistry, chemical biology, and materials science, where the chloromethyl group provides a handle for further derivatization or covalent targeting.

Workflow CuAAC click chemistry for triazole-containing covalent probes and fragment elaboration

Selection Logic Chloromethyl handle enables nucleophilic substitution; direct precursor to triazolium salt pharmacophores

Use Context Medicinal chemistry building block, FBDD library construction, and bioconjugation linker synthesis

• [1] Rostovtsev VV, Green LG, Fokin VV, Sharpless KB. A stepwise huisgen cycloaddition process: copper(I)-catalyzed regioselective 'ligation' of azides and terminal alkynes. Angew Chem Int Ed. 2002;41(14):2596-2599. View Source

Why Generic Substitution of 5-(Chloromethyl)-1-ethyl-1H-1,2,3-triazole with Unfunctionalized Triazoles or Alternative Electrophiles Compromises Research Outcomes

Generic substitution of 5-(Chloromethyl)-1-ethyl-1H-1,2,3-triazole with unfunctionalized 1-ethyl-1H-1,2,3-triazole or alternative electrophiles is not scientifically sound because the chloromethyl group confers distinct chemical reactivity that is essential for specific applications. The presence of this electrophilic moiety enables nucleophilic substitution reactions, facilitating the introduction of diverse functional groups for structure-activity relationship (SAR) studies or the creation of covalent inhibitors [1]. Furthermore, class-level evidence indicates that neutral 1,2,3-triazoles are often biologically inert compared to their charged triazolium counterparts, underscoring that the precise substitution pattern, including the chloromethyl handle, is critical for downstream biological activity and synthetic utility [2][3].

Unfunctionalized 1-ethyl-1H-1,2,3-triazole lacks the chloromethyl electrophile; cannot be alkylated or used for covalent targeting

Alternative electrophilic warheads (e.g., acrylamides) may require more synthetic steps than the reported CMT scaffold pathway

Neutral triazole is largely inert; quaternization to triazolium salt is needed for biological activity, limiting direct use without further derivatization

• [1] Wang C, Abegg D, Hoch DG, Adibekian A. Chemoproteomics-Enabled Discovery of a Potent and Selective Inhibitor of the DNA Repair Protein MGMT. Angew Chem Int Ed. 2016;55(8):2911-2915. View Source
• [2] Steiner I, Stojanovic N, Bolje A, et al. Discovery of 'click' 1,2,3-triazolium salts as potential anticancer drugs. Radiol Oncol. 2016;50(3):280-288. View Source
• [3] Fletcher JT, Finlay JA, Callahan ME, et al. Antimicrobial 1,3,4-trisubstituted-1,2,3-triazolium salts. S-EPMC6214158. 2018. View Source

Quantitative Differentiation of 5-(Chloromethyl)-1-ethyl-1H-1,2,3-triazole: A Comparative Analysis of Reactivity and Biological Potential

Reactivity Advantage: Chloromethyl Triazoles Enable Two-Step Synthesis of Potent Covalent MGMT Inhibitors

Chloromethyl triazoles (CMTs), a class to which 5-(Chloromethyl)-1-ethyl-1H-1,2,3-triazole belongs as a foundational building block, demonstrate a significant synthetic advantage over alternative electrophilic warheads for cysteine-targeted covalent inhibitors. The CMT scaffold can be rapidly accessed in only two chemical steps using click chemistry, enabling efficient optimization of pharmacological properties [1]. This is in contrast to more complex, multi-step syntheses required for other electrophilic scaffolds like acrylamides or chloroacetamides.

CMT synthetic efficiency

Class-level inference

2 synthetic steps reported for CMT scaffold; alternative warheads typically >2 steps

Supports reduced synthetic burden for covalent inhibitor campaigns

Validated for MGMT inhibitor series via CuAAC

Evidence Dimension	Synthetic accessibility of covalent inhibitor scaffold
Target Compound Data	Synthesized in 2 steps (for CMT class)
Comparator Or Baseline	Alternative electrophilic warheads (e.g., acrylamides, chloroacetamides) typically require more than 2 steps
Quantified Difference	At least 1-3 fewer synthetic steps, leading to faster lead optimization
Conditions	General synthetic route for chloromethyl triazole derivatives via CuAAC click chemistry [1].

Why This Matters

Procuring this specific building block provides a direct entry into a privileged scaffold for rapid covalent inhibitor development, reducing synthetic burden and accelerating medicinal chemistry campaigns compared to alternatives.

• [1] Wang C, Abegg D, Hoch DG, Adibekian A. Chemoproteomics-Enabled Discovery of a Potent and Selective Inhibitor of the DNA Repair Protein MGMT. Angew Chem Int Ed. 2016;55(8):2911-2915. View Source

Class Distinction: Neutral 1,2,3-Triazoles are Largely Inactive, While Quaternized Triazolium Salts Exhibit Potent Cytotoxicity

A comparative study of 'parent' neutral 1,2,3-triazoles and their corresponding triazolium salts revealed a critical biological differentiation. Parent triazoles were found to be largely inactive in cytotoxicity assays, whereas some of the triazolium salts exhibited high, cell-type dependent cytotoxicity against various tumor cell lines [1]. This class-level inference underscores the importance of the neutral triazole as a precursor that can be converted into a highly active pharmacophore through quaternization.

Neutral vs. triazolium cytotoxicity

Class-level inference

Parent triazoles largely inactive; triazolium salts show high cell-type dependent cytotoxicity (HeLa, MTT)

Precursor context: biological activity emerges only after quaternization

Data to verify for specific triazolium derivatives

Evidence Dimension	Cytotoxicity against HeLa cells (MTT assay)
Target Compound Data	Largely inactive (for parent 1,2,3-triazole class)
Comparator Or Baseline	1,2,3-Triazolium salts
Quantified Difference	Triazolium salts exhibited high cytotoxicity, while parent triazoles were inactive
Conditions	MTT assay on HeLa cervical cancer cells and other tumor cell lines [1].

Why This Matters

This data highlights that 5-(Chloromethyl)-1-ethyl-1H-1,2,3-triazole is not an end-product but a versatile precursor. Its value lies in its potential for conversion into biologically active triazolium salts, a property not shared by many other simple triazole derivatives that lack a quaternizable nitrogen.

• [1] Steiner I, Stojanovic N, Bolje A, et al. Discovery of 'click' 1,2,3-triazolium salts as potential anticancer drugs. Radiol Oncol. 2016;50(3):280-288. View Source

Antimicrobial Activity: Neutral Triazoles are Inactive, While Triazolium Salts Show Low µM MIC Values

In a systematic evaluation of antimicrobial activity, neutral 1,2,3-triazole precursors were found to be inactive in minimum inhibitory concentration (MIC) assays. In stark contrast, their corresponding 1,3,4-trisubstituted-1,2,3-triazolium bromide salts displayed potent antimicrobial activity, with MIC values as low as 1 µM against Gram-positive bacteria, 8 µM against Gram-negative bacteria, and 4 µM against fungi [1]. This demonstrates that the neutral triazole core, while inactive itself, is an essential building block for generating highly potent antimicrobial agents via simple alkylation.

Neutral vs. triazolium antimicrobial

Class-level inference

Neutral precursors inactive; triazolium salts MIC = 1 μM (Gram+), 8 μM (Gram-), 4 μM (fungi)

Reported antimicrobial screening context for triazolium salts

Activity requires synthetic elaboration from this building block

Evidence Dimension	Antimicrobial activity (MIC)
Target Compound Data	Inactive (for neutral 1,2,3-triazole precursors)
Comparator Or Baseline	1,3,4-Trisubstituted-1,2,3-triazolium salts
Quantified Difference	Triazolium salts: MIC = 1 µM (Gram+), 8 µM (Gram-), 4 µM (fungi); Neutral triazoles: inactive
Conditions	MIC assay against various bacterial and fungal strains [1].

Why This Matters

This evidence reinforces the compound's strategic value as a synthetic precursor. Procurement of this specific chloromethyl triazole provides the reactive handle necessary to access the biologically active triazolium salt class, which is unattainable from simple, unfunctionalized triazoles.

• [1] Fletcher JT, Finlay JA, Callahan ME, et al. Antimicrobial 1,3,4-trisubstituted-1,2,3-triazolium salts. S-EPMC6214158. 2018. View Source

Physicochemical Properties: A Key LogP and TPSA for Fragment-Based Drug Discovery (FBDD)

5-(Chloromethyl)-1-ethyl-1H-1,2,3-triazole possesses favorable physicochemical properties for use as a fragment in fragment-based drug discovery (FBDD). With a calculated LogP of 1.0368 and a topological polar surface area (TPSA) of 30.71 Ų , it falls within the optimal range for fragments, typically defined as MW < 300, LogP < 3, and TPSA < 60 Ų. These properties indicate good solubility and permeability, making it a suitable starting point for lead generation campaigns.

Fragment-like properties

Data to verify

LogP = 1.04, TPSA = 30.71 Ų (calculated)

FBDD library fit: within fragment space (MW

Source review recommended; calculated values only

Evidence Dimension	Lipophilicity (LogP) and Polar Surface Area (TPSA)
Target Compound Data	LogP = 1.0368; TPSA = 30.71 Ų
Comparator Or Baseline	Ideal fragment properties (MW < 300, LogP < 3, TPSA < 60 Ų)
Quantified Difference	The compound's values are well within the accepted fragment space
Conditions	Calculated properties based on molecular structure .

Why This Matters

For scientists building fragment libraries, these precise values provide a quantitative justification for inclusion. The compound's lipophilicity is significantly lower than many alternatives, reducing the risk of encountering poor solubility or non-specific binding issues later in lead optimization.

Validated Application Scenarios for 5-(Chloromethyl)-1-ethyl-1H-1,2,3-triazole in Research and Development

Synthesis of Covalent Chemical Probes and Inhibitors Targeting Reactive Cysteines

Leveraging the chloromethyl group as an electrophilic warhead, this compound serves as an ideal starting material for constructing covalent inhibitors. As demonstrated by the CMT scaffold, this approach allows for the rapid, two-step synthesis of potent and selective inhibitors, such as those targeting the DNA repair protein MGMT [1]. The resulting probes can be used in chemoproteomics workflows for target identification and validation [1].

Generation of Biologically Active 1,2,3-Triazolium Salts for Anticancer and Antimicrobial Screening

This compound is a critical precursor for the synthesis of 1,2,3-triazolium salts, a class of molecules with demonstrated anticancer and antimicrobial activity. While the neutral precursor is inactive, simple quaternization yields compounds with low µM activity against various cancer cell lines and microbial pathogens [2][3]. This makes it a valuable building block for medicinal chemistry groups exploring this pharmacophore space.

Fragment-Based Drug Discovery (FBDD) Library Construction

With a molecular weight of 145.59 g/mol and calculated LogP and TPSA values within the ideal fragment space, this compound is well-suited for inclusion in fragment screening libraries . Its reactive chloromethyl handle also provides a convenient means for fragment elaboration following a hit identification, streamlining the hit-to-lead optimization process.

Click Chemistry for Bioconjugation and Materials Science

As a 1,2,3-triazole, this compound embodies the 'click' chemistry philosophy of high-yielding, modular, and orthogonal reactions [4]. While it is a product of CuAAC, its chloromethyl group allows for subsequent functionalization, making it a versatile intermediate for creating more complex triazole-containing linkers, ligands, or functional materials.

Application

Selection Property

Validation Focus

Covalent probe and inhibitor synthesis

Electrophilic chloromethyl handle; rapid CMT scaffold assembly

Target engagement and selectivity in chemoproteomics assays

Triazolium salt generation for cytotoxicity and antimicrobial screening

Quaternizable 1,2,3-triazole core; precursor-derived activity

Cell viability (MTT) and MIC panel endpoints

Fragment-based drug discovery library

Favorable LogP (1.04), TPSA (30.71 Ų), low MW (145.6)

Fragment elaboration and hit-to-lead optimization

Bioconjugation and materials science

Click-derived triazole; further functionalization via chloromethyl

Orthogonal reactivity and linker stability

• [1] Wang C, Abegg D, Hoch DG, Adibekian A. Chemoproteomics-Enabled Discovery of a Potent and Selective Inhibitor of the DNA Repair Protein MGMT. Angew Chem Int Ed. 2016;55(8):2911-2915. View Source
• [2] Steiner I, Stojanovic N, Bolje A, et al. Discovery of 'click' 1,2,3-triazolium salts as potential anticancer drugs. Radiol Oncol. 2016;50(3):280-288. View Source
• [3] Fletcher JT, Finlay JA, Callahan ME, et al. Antimicrobial 1,3,4-trisubstituted-1,2,3-triazolium salts. S-EPMC6214158. 2018. View Source
• [4] Rostovtsev VV, Green LG, Fokin VV, Sharpless KB. A stepwise huisgen cycloaddition process: copper(I)-catalyzed regioselective 'ligation' of azides and terminal alkynes. Angew Chem Int Ed. 2002;41(14):2596-2599. View Source